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Compound of Interest

Compound Name: L-Glutamine

Cat. No.: B1678982

Immediate Safety and Logistical Information

L-Glutamine is generally not classified as a hazardous substance according to Regulation
(EC) No. 1272/2008 and GHS classifications.[1][2] However, adherence to standard laboratory
chemical waste management protocols is essential to ensure safety and regulatory compliance.
[3] This guide provides a procedural framework for the proper disposal of L-Glutamine in a
research or drug development setting.

Personal Protective Equipment (PPE) During Handling
and Disposal

While L-Glutamine is not considered hazardous, standard laboratory safety practices should
always be observed.[3]

Eye Protection: Wear chemical safety goggles or other appropriate protective eyeglasses.[3]

Hand Protection: Standard laboratory gloves are recommended to prevent skin contact.[3]

Body Protection: A lab coat should be worn.[3]

Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory
protection is not typically required.[3][4]

Step-by-Step Disposal Protocol
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The primary protocol for L-Glutamine disposal involves administrative and logistical
procedures for segregation, labeling, and transfer to an authorized facility.

Step 1: Initial Assessment

o Confirm if the L-Glutamine waste is mixed with any hazardous materials.[3] If it i, the entire
mixture must be treated as hazardous waste in accordance with the nature of the other
substances.[3]

Step 2: Waste Segregation and Containment
e Solid L-Glutamine:
o Carefully sweep or shovel the material to avoid creating dust.[3][5]

o Place the solid waste into a clean, dry, and sealable container.[3] It is best practice to use
the original container if possible.[6]

e L-Glutamine Solutions:
o Pour the liquid into a designated, sealable container for non-hazardous agueous waste.
o Contaminated Materials:

o Collect any items contaminated with L-Glutamine (e.g., gloves, weigh boats, pipette tips)
in a designated, sealed waste container.[7]

Step 3: Labeling

o Clearly label the waste container with the full chemical name, "L-Glutamine,” and specify if it
is a solution, including the concentration.[6]

« Include any other information required by your institution, such as the quantity and date of
disposal.[3][6] Accurate labeling is critical for proper waste management.[3]

Step 4: Storage

» Store the sealed waste container in a designated area for non-hazardous laboratory waste.
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e Ensure it is stored away from incompatible materials, such as strong oxidizers.[2]
Step 5: Final Disposal
» Disposal must be in accordance with all applicable federal, state, and local regulations.[6][8]

e Do not dispose of L-Glutamine down the drain or into the sanitary sewer unless specifically
authorized by your institution's Environmental Health and Safety (EHS) office.[1][6][9]

» Engage a licensed chemical waste disposal company for the final disposal of surplus or non-
recyclable L-Glutamine.[5][6] Contact your institution's EHS office for a list of approved
vendors.[6]

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.[6][8]
They should be taken to an approved waste handling site for recycling or disposal.[4]

Quantitative Data Summary

While L-Glutamine is considered non-hazardous, the following data is relevant to its handling
and storage.

Property Value Source
Molecular Formula CsH10N203 [2]
Molecular Weight ~146.14 g/mol [7]
Appearance White crystalline powder [21[7]
Melting Point 185 °C (decomposes) [31[7]
Solubility in Water 41,300 mg/L (at 25 °C) [7]
Storage Cool, dry place [2][7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Glutamine.
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Caption: Disposal decision workflow for L-Glutamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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